(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 3-nitrobenzoate

• IUPAC Name: (2-tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 3-nitrobenzoate
• InChI: InChI=1S/C21H21N3O4S/c1-14-18(29-17-11-6-5-7-12-17)19(23(22-14)21(2,3)4)28-20(25)15-9-8-10-16(13-15)24(26)27/h5-13H,1-4H3
• InChI Key: GJUSKRQXLZYJJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C(C)(C)C
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 3-nitrobenzoate, also known as TBNB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and biotechnology. Synthesized in the laboratory, TBNB is a pyrazole derivative that exhibits a range of biochemical and physiological effects, making it an attractive candidate for further investigation.

Scientific Research Applications

Molecular Structure Analysis

• X-ray Crystallography : The structural and conformational properties of related compounds have been determined using X-ray diffractometer data. For instance, the crystal and molecular structure of 1-o-nitrophenyl-3-methyl-5-tert-butylpyrazole, a compound sharing some structural similarities, such as the presence of a nitrobenzoate group, was elucidated revealing bond distances, angles, and molecular packing (Bovio, 1983).

Reactivity and Catalysis

• Catalytic Activity : Metal complexes involving sulfur-containing ligands have demonstrated marked stabilization of redox states and enhanced catalytic activity. This suggests potential applications in catalysis for related sulfur-containing compounds (Arion et al., 2013).

Supramolecular Chemistry

• Hydrogen-Bonded Structures : Research on pyrazole derivatives, including compounds with tert-butyl groups, has highlighted their ability to form hydrogen-bonded supramolecular structures. This property is significant for the design of molecular materials and understanding intermolecular interactions (Castillo et al., 2009).

Organic Synthesis

• Synthetic Applications : The synthesis and characterization of compounds with tert-butyl and nitrobenzoate groups have been explored for their potential applications in organic synthesis, such as the development of novel bioactive compounds (Maftei et al., 2013).

Materials Science

• Organometallic Frameworks : Mixed azido-N-heterocyclic carbene complexes of nickel(II), involving tert-butyl groups, have been used as templates for the synthesis of new organometallics. These findings suggest potential applications in materials science, particularly in the development of new materials with unique electronic or magnetic properties (Jothibasu & Huynh, 2009).